4-Benzyl-4-cyanocyclohexane-1-one ethylene ketal

• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 8-benzyl-1,4-dioxaspiro[4.5]decane-8-carbonitrile
• InChI: InChI=1S/C16H19NO2/c17-13-15(12-14-4-2-1-3-5-14)6-8-16(9-7-15)18-10-11-19-16/h1-5H,6-12H2
• InChI Key: UZHVNAFEWKBUOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC3=CC=CC=C3)C#N)OCCO2

Description

4-Benzyl-4-cyanocyclohexane-1-one ethylene ketal is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.6 g. (0.055 M) of 4-benzyl-4-hydroxymethylcyclohexan-1-one ethylene ketal methanesulfonate (2) (prepared as in Example 2C) and 18 g. of potassium cyanide in 180 ml. of hexamethylphosphoramide is heated for about 17 hours in an oil bath at about 145° C. The resulting gel is allowed to cool, diluted to 800 ml. with water and extracted with benzene. The organic layer is washed with water and brine and evaporated to dryness. The residue is chromatographed on 1 l. of silica gel and eluted with 25% ethyl acetate in Skellysolve B and the fractions found similar by TLC pooled to give 4-benzyl-4-cyanocyclohexan-1-one ethylene ketal (3).